Cas no 451485-62-4 (4-(1,1-Dioxidothiomorpholino)benzoic acid)
451485-62-4 structure
Product Name:4-(1,1-Dioxidothiomorpholino)benzoic acid
CAS No:451485-62-4
MF:C11H13NO4S
MW:255.29022192955
MDL:MFCD02186426
CID:327820
PubChem ID:2763817
Update Time:2025-04-19
4-(1,1-Dioxidothiomorpholino)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(1,1-Dioxidothiomorpholino)benzoic acid
- 4-(1,1-dioxo-1,4-thiazinan-4-yl)benzoic acid
- 4-(1,1-dioxo-1laMbda~6~,4-thiazinan-4-yl)benzenecarboxylic acid
- 4-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)-benzenecarboxylic acid
- 4-(1,1-DIOXO-1LAMBDA6,4-THIAZINAN-4-YL)BENZENECARBOXYLIC ACID
- Benzoic acid,4-(1,1-dioxido-4-thiomorpholinyl)-
- 4-(1,1-dioxido-4-thiomorpholinyl)benzoic acid
- 4-(1,1-dioxo-1-thiomorpholin-4-yl)benzoic acid
- 4-(1,1-dioxo-1lambda6-thiomor-pholin-4-yl)-benzoic acid
- HMS2658L18
- DTXSID50377153
- 4-(1,1-Dioxo-1lambda6,4-thiazinan-4-yl)-benzenecarboxylic acid
- CHEMBL1582858
- AKOS005070261
- CEQTXJDEBJMUCN-UHFFFAOYSA-N
- 4-(1,1-Dioxidothiomorpholino)benzoicacid
- 3R-0668
- 4-(1,1-Dioxo-1lambda(6),4-thiazinan-4-yl)benzenecarboxylic acid
- BTA48562
- 4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)-benzoic acid
- Oprea1_793475
- 4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)benzoic acid
- 4-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)benzoic acid
- MLS000755320
- 451485-62-4
- A872419
- FT-0680300
- SCHEMBL327254
- MFCD02186426
- 4-(1,1-Dioxo-4-thiazinan-4-yl)benzenecarboxylic acid
- SMR000338191
- J-513190
- CS-0452641
- 4-(1,1-dioxo-1lambda-thiomorpholin-4-yl)benzoic acid
- 4-(1,1-DIOXO-1??-THIOMORPHOLIN-4-YL)BENZOIC ACID
-
- MDL: MFCD02186426
- Inchi: 1S/C11H13NO4S/c13-11(14)9-1-3-10(4-2-9)12-5-7-17(15,16)8-6-12/h1-4H,5-8H2,(H,13,14)
- InChI Key: CEQTXJDEBJMUCN-UHFFFAOYSA-N
- SMILES: S1(CCN(C2C=CC(C(=O)O)=CC=2)CC1)(=O)=O
Computed Properties
- Exact Mass: 255.05700
- Monoisotopic Mass: 255.05652907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- Density: 1.411
- Melting Point: 308-311°C
- Boiling Point: 566.6°Cat760mmHg
- Flash Point: 296.5°C
- Refractive Index: 1.604
- PSA: 83.06000
- LogP: 1.76540
4-(1,1-Dioxidothiomorpholino)benzoic acid Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(1,1-Dioxidothiomorpholino)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019095937-5g |
4-(1,1-Dioxidothiomorpholino)benzoic acid |
451485-62-4 | 95% | 5g |
$656.37 | 2023-09-01 | |
| Apollo Scientific | OR110857-1g |
4-(1,1-Dioxidothiomorpholin-4-yl)benzoic acid |
451485-62-4 | 1g |
£120.00 | 2023-09-01 | ||
| abcr | AB157573-1 g |
4-(1,1-Dioxo-4-thiazinan-4-yl)benzenecarboxylic acid |
451485-62-4 | 1 g |
€184.40 | 2023-07-20 | ||
| Chemenu | CM275131-1g |
4-(1,1-Dioxidothiomorpholino)benzoic acid |
451485-62-4 | 95% | 1g |
$221 | 2024-07-16 | |
| Chemenu | CM275131-5g |
4-(1,1-Dioxidothiomorpholino)benzoic acid |
451485-62-4 | 95% | 5g |
$620 | 2021-06-09 | |
| Ambeed | A202301-1g |
4-(1,1-Dioxidothiomorpholino)benzoic acid |
451485-62-4 | 95% | 1g |
$420.0 | 2025-02-26 | |
| abcr | AB157573-1g |
4-(1,1-Dioxo-4-thiazinan-4-yl)benzenecarboxylic acid; . |
451485-62-4 | 1g |
€315.00 | 2025-04-18 | ||
| A2B Chem LLC | AG25279-1mg |
4-(1,1-Dioxidothiomorpholino)benzoic acid |
451485-62-4 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AG25279-5mg |
4-(1,1-Dioxidothiomorpholino)benzoic acid |
451485-62-4 | >95% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AG25279-10mg |
4-(1,1-Dioxidothiomorpholino)benzoic acid |
451485-62-4 | >95% | 10mg |
$240.00 | 2024-04-20 |
4-(1,1-Dioxidothiomorpholino)benzoic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
451485-62-4 (4-(1,1-Dioxidothiomorpholino)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk